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Compound of Interest

Compound Name: AZD3965

Cat. No.: B1666217

For researchers, scientists, and drug development professionals, the proper handling and
disposal of investigational compounds like AZD3965 are paramount to ensuring laboratory
safety and environmental protection. As an inhibitor of monocarboxylate transporter 1 (MCT1),
AZD3965 is a valuable tool in cancer research.[1][2][3] This guide provides essential, step-by-
step procedures for its safe disposal, aligning with best practices for investigational drugs.

Key Properties of AZD3965

A summary of the physical and solubility properties of AZD3965 is provided below. This
information is critical for handling the compound safely in a laboratory setting.

Property Value

Molecular Formula C21H24F3N505S
Molecular Weight 515.5 g/mol

Appearance Crystalline solid

Storage Temperature -20°C

Solubility in DMSO Approximately 25 mg/mL
Solubility in Ethanol Approximately 20 mg/mL
Solubility in DMF Approximately 25 mg/mL
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Data sourced from product information sheets.[1][4]

Standard Operating Procedure for AZD3965
Disposal

Given that AZD3965 is an investigational drug, it should be treated as hazardous waste unless
a comprehensive Safety Data Sheet (SDS) explicitly states otherwise.[4] The following
procedure is based on general guidelines for the disposal of investigational drug products.[5][6]

[71[8][°]
Experimental Protocol: Disposal of AZD3965

o Consult Institutional Guidelines: Before initiating disposal, consult your institution's
Environmental Health and Safety (EHS) office for specific protocols regarding hazardous and
investigational drug waste.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety goggles, and chemical-resistant gloves, when handling AZD3965.

e Segregation of Waste:

o Solid Waste: Place unused or expired AZD3965 solid compound, as well as any lab
materials heavily contaminated with it (e.g., weighing boats, contaminated paper towels),
into a designated hazardous waste container.

o Liquid Waste: Dispose of solutions containing AZD3965 in a dedicated hazardous liquid
waste container. Do not mix with other chemical waste streams unless approved by your
EHS office.

o Sharps: Any sharps, such as needles or razor blades, contaminated with AZD3965 should
be placed in a designated sharps container for hazardous waste.

o Empty Containers: All empty vials or containers that held AZD3965 should be treated as
hazardous waste and disposed of in the appropriate solid waste container.[5][7]

o Labeling: Clearly label the hazardous waste container with "Hazardous Waste," the name of
the chemical (AZD3965), and any other information required by your institution.
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o Storage: Store the sealed hazardous waste container in a designated, secure area, away
from incompatible materials, until it is collected by the EHS office or a licensed hazardous
waste disposal company.

o Documentation: Maintain a detailed record of the disposal, including the quantity of
AZD3965 disposed of and the date of disposal. This documentation may be required for
regulatory compliance.[5][9]

» Final Disposition: The final step in the disposal process is typically incineration at a licensed
hazardous waste facility.[5][8] This is managed by your institution's EHS office or their
contracted waste management provider.

Logical Workflow for AZD3965 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of AZD3965.
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AZD3965 Disposal Workflow

Start: AZD3965 Waste Generated

| Consult Institutional EHS Guidelines |

Wear Appropriate PPE

Identify Waste Type

- Empty
Liquid Containers Sharps

Liquid Waste (Solutions containing AZD3965) Empty Containers Solid Waste (Unused compound, contaminated materials) Sharps Waste (Contaminated needles, etc.)

Place in Labeled Hazardous Liquid Waste Container Place in Labeled Hazardous Solid Waste Container Place in Labeled Hazardous Sharps Container

Store Securely for Pickup

Document Disposal

End: Disposal via Licensed Facility (Incineration)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of AZD3965.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of
the investigational drug AZD3965, thereby protecting personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Research: Proper Disposal Procedures
for AZD3965]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666217#azd3965-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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